Cas no 1249043-82-0 (3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid)

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid structure
1249043-82-0 structure
Product Name:3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
CAS No:1249043-82-0
MF:C10H17N3O2
MW:211.260882139206
CID:6075050
PubChem ID:62350970
Update Time:2025-07-23

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
    • EN300-1123679
    • AKOS011636116
    • 1249043-82-0
    • Inchi: 1S/C10H17N3O2/c1-7-8(2)13(6-12-7)5-10(3,11-4)9(14)15/h6,11H,5H2,1-4H3,(H,14,15)
    • InChI Key: JXBLLIQIAGSBTJ-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CN1C=NC(C)=C1C)NC)=O

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 67.2Ų

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1123679-0.05g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0 95%
0.05g
$768.0 2023-10-26
Enamine
EN300-1123679-0.1g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0 95%
0.1g
$804.0 2023-10-26
Enamine
EN300-1123679-0.25g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0 95%
0.25g
$840.0 2023-10-26
Enamine
EN300-1123679-0.5g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0 95%
0.5g
$877.0 2023-10-26
Enamine
EN300-1123679-1.0g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0
1g
$1172.0 2023-05-26
Enamine
EN300-1123679-2.5g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0 95%
2.5g
$1791.0 2023-10-26
Enamine
EN300-1123679-5.0g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0
5g
$3396.0 2023-05-26
Enamine
EN300-1123679-10.0g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0
10g
$5037.0 2023-05-26
Enamine
EN300-1123679-1g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0 95%
1g
$914.0 2023-10-26
Enamine
EN300-1123679-5g
3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
1249043-82-0 95%
5g
$2650.0 2023-10-26

Additional information on 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid

Introduction to 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid (CAS No. 1249043-82-0)

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1249043-82-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a 4,5-dimethyl-1H-imidazole moiety linked to a 2-methyl-2-(methylamino)propanoic acid backbone, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition.

The 4,5-dimethyl-1H-imidazole ring is a well-known heterocyclic scaffold frequently encountered in medicinal chemistry due to its ability to participate in hydrogen bonding interactions and metal coordination. This feature makes it particularly valuable in the design of ligands for enzyme inhibition and receptor binding studies. The presence of two methyl groups at the 4 and 5 positions enhances the steric environment around the imidazole ring, influencing its electronic properties and reactivity. Such modifications are often employed to fine-tune binding affinities and selectivity in drug candidates.

The other prominent moiety, 2-methyl-2-(methylamino)propanoic acid, contributes to the compound's overall physicochemical properties. This structure includes an amine group (–NH₂) and a secondary amine (–NMe₂), which are common pharmacophores in drug molecules. The amine functionalities provide opportunities for further derivatization, enabling the synthesis of analogues with tailored biological activities. Additionally, the presence of a chiral center at the carbon adjacent to the carboxylic acid group allows for the exploration of stereoisomers, which can significantly impact pharmacological outcomes.

Recent advancements in computational chemistry have facilitated the virtual screening of this compound against various biological targets. Studies suggest that derivatives of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid may exhibit inhibitory activity against enzymes involved in inflammatory pathways. For instance, modifications targeting the imidazole ring have shown promise in modulating cyclooxygenase (COX) enzymes, which are key players in pain and inflammation responses. The combination of steric hindrance provided by the dimethyl groups and hydrogen bonding capabilities of the imidazole nitrogen makes this scaffold an attractive candidate for developing novel anti-inflammatory agents.

In addition to its potential as an anti-inflammatory agent, this compound has been explored for its antimicrobial properties. The unique structural features of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid allow it to interact with bacterial cell membranes and disrupt essential metabolic pathways. Preliminary studies have indicated that certain derivatives exhibit activity against Gram-positive bacteria, including strains resistant to conventional antibiotics. This finding is particularly relevant in light of the growing concern over antibiotic resistance worldwide.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include condensation reactions between appropriately substituted imidazole derivatives and α-bromoacetates or α-chloroketones, followed by functional group transformations such as amination and methylation. Advances in catalytic processes have enabled more efficient synthetic routes, reducing both reaction times and waste generation. These improvements align with the broader trend toward green chemistry principles in pharmaceutical manufacturing.

The pharmacokinetic profile of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is another critical aspect that has been investigated. Computational modeling has been used to predict its solubility, permeability, and metabolic stability (ADME properties), which are essential for assessing drug-likeness. Initial simulations suggest that modifications to the side chains could enhance oral bioavailability while minimizing liver metabolism. Such insights are invaluable for optimizing lead compounds before proceeding to preclinical testing.

Future research directions include exploring the use of this compound as a building block for more complex drug candidates. By incorporating additional pharmacophores or functional groups into its structure, researchers aim to develop molecules with enhanced therapeutic efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biochemists are crucial for translating these findings into tangible clinical applications.

The role of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid in medicinal chemistry underscores the importance of heterocyclic compounds in drug development. The versatility of imidazole derivatives allows for diverse applications across multiple therapeutic areas, including oncology, neurology, and infectious diseases. As our understanding of biological targets advances, so too does our ability to design molecules that interact selectively with them.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.